(Z)-ethyl 2-(2-((5-bromothiophene-2-carbonyl)imino)-6-chlorobenzo[d]thiazol-3(2H)-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The bromothiophene and benzo[d]thiazol-3(2H)-yl moieties would likely contribute to the overall planarity of the molecule, while the ethyl acetate moiety could introduce some steric hindrance .Chemical Reactions Analysis
This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The bromine atom on the bromothiophene moiety could be replaced via nucleophilic substitution reactions. The imino and carbonyl groups could participate in condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the bromine atom could increase its molecular weight and potentially its boiling point. The various functional groups could also influence its solubility in different solvents .Scientific Research Applications
Antimicrobial Activities
Thiazoles and their fused derivatives have been synthesized and tested for antimicrobial activity against bacterial and fungal strains. For example, novel thiazolidinone derivatives have demonstrated antimicrobial properties, highlighting the potential of these compounds in developing new antimicrobial agents (Wardkhan et al., 2008).
Synthesis of Heterocyclic Compounds
Research has also focused on the synthesis of heterocyclic compounds, including pyrrolo[2,1-b]thiazol-3-one derivatives, which are of interest due to their potential biological activities. These studies provide insight into the synthetic versatility of thiazole derivatives and their potential use in the synthesis of biologically active molecules (Tverdokhlebov et al., 2005).
Molecular Docking and Enzyme Inhibition
Molecular docking and glucosidase inhibition studies of thiazole derivatives have been carried out, identifying compounds with significant enzyme inhibition potential. This research suggests that thiazole and benzothiazole derivatives could serve as leads for the development of new enzyme inhibitors (Babar et al., 2017).
Synthesis and Characterization
The synthesis, characterization, and study of the biological activity of oxadiazole compounds derived from imidazole highlight the synthetic possibilities and the potential pharmacological applications of these heterocyclic compounds (Al-badrany et al., 2019).
properties
IUPAC Name |
ethyl 2-[2-(5-bromothiophene-2-carbonyl)imino-6-chloro-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrClN2O3S2/c1-2-23-14(21)8-20-10-4-3-9(18)7-12(10)25-16(20)19-15(22)11-5-6-13(17)24-11/h3-7H,2,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVJLPMHUMXZMJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(S3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrClN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.